POLYACRYLONITRILE
POLYACRYLONITRILE
Acrylonitrile is a colorless, volatile liquid with a pungent, onion-like odor. Acrylonitrile is widely used in industry to produce rubber, resins, plastics, elastomers and synthetic fibers and to manufacture carbon fibers used in aircraft, defense and aerospace industries. Exposure to acrylonitrile irritates the mucous membranes and causes a headache, nausea, dizziness, impaired judgment, difficulty breathing, limb weakness, cyanosis, convulsions and collapse. Acrylonitrile is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing lung and prostate cancer. (NCI05)
Acrylonitrile is a colorless, liquid, man-made chemical with a sharp, onion- or garlic-like odor. It can be dissolved in water and evaporates quickly. Acrylonitrile is used to make other chemicals such as plastics, synthetic rubber, and acrylic fibers. A mixture of acrylonitrile and carbon tetrachloride was used as a pesticide in the past; however, all pesticide uses have stopped.
Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas.
Acrylonitrile is a colorless, liquid, man-made chemical with a sharp, onion- or garlic-like odor. It can be dissolved in water and evaporates quickly. Acrylonitrile is used to make other chemicals such as plastics, synthetic rubber, and acrylic fibers. A mixture of acrylonitrile and carbon tetrachloride was used as a pesticide in the past; however, all pesticide uses have stopped.
Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas.
Brand Name:
Vulcanchem
CAS No.:
25014-41-9
VCID:
VC0021495
InChI:
InChI=1S/C3H3N/c1-2-3-4/h2H,1H2
SMILES:
C=CC#N
Molecular Formula:
C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N
Molecular Weight:
53.06 g/mol
POLYACRYLONITRILE
CAS No.: 25014-41-9
Main Products
VCID: VC0021495
Molecular Formula: C3H3N
CH2=CH-CN
H2C(CH)CN
C3H3N
Molecular Weight: 53.06 g/mol
CAS No. | 25014-41-9 |
---|---|
Product Name | POLYACRYLONITRILE |
Molecular Formula | C3H3N CH2=CH-CN H2C(CH)CN C3H3N |
Molecular Weight | 53.06 g/mol |
IUPAC Name | prop-2-enenitrile |
Standard InChI | InChI=1S/C3H3N/c1-2-3-4/h2H,1H2 |
Standard InChIKey | NLHHRLWOUZZQLW-UHFFFAOYSA-N |
Impurities | The major impurity is water, which is usually present at a maximum of 0.5%. Acetone, 300 ppm max; acetonitrile, 500 ppm max; aldehydes, 100 ppm max; hydrogen cyanide, 10 ppm max; hydroquinone monomethyl ether (inhibitor), 35-50 ppm; iron, 0.10 ppm max; nonvolatile matter, 100 ppm max; peroxides, 0.5 ppm max; water, 1.3882-1.3892 wt% max. |
SMILES | C=CC#N |
Canonical SMILES | C=CC#N |
Boiling Point | 171 °F at 760 mm Hg (EPA, 1998) 77.3 °C 77.2 °C 77 °C 171°F |
Colorform | Clear, colorless liquid at room temperature Colorless to pale-yellow liquid WHITE FIBER |
Density | 0.8004 at 77 °F (EPA, 1998) 0.8007 at 25 °C 1.14-1.17 Relative density (water = 1): 0.8 0.81 |
Flash Point | 32 °F (EPA, 1998) -5 °C (23 °F) - closed cup 32 °F(0 °C)(open cup) -1 °C c.c. 30°F |
Melting Point | -116 °F (EPA, 1998) -83.5 °C -83.51 °C -84 °C -116°F |
Physical Description | Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas. Liquid COLOURLESS OR PALE YELLOW LIQUID WITH PUNGENT ODOUR. Colorless to pale-yellow liquid with an unpleasant odor. Colorless to pale-yellow liquid with an unpleasant odor. [Note: Odor can only be detected above the PEL.] |
Description | Acrylonitrile is a colorless, volatile liquid with a pungent, onion-like odor. Acrylonitrile is widely used in industry to produce rubber, resins, plastics, elastomers and synthetic fibers and to manufacture carbon fibers used in aircraft, defense and aerospace industries. Exposure to acrylonitrile irritates the mucous membranes and causes a headache, nausea, dizziness, impaired judgment, difficulty breathing, limb weakness, cyanosis, convulsions and collapse. Acrylonitrile is reasonably anticipated to be a human carcinogen and may be associated with an increased risk of developing lung and prostate cancer. (NCI05) Acrylonitrile is a colorless, liquid, man-made chemical with a sharp, onion- or garlic-like odor. It can be dissolved in water and evaporates quickly. Acrylonitrile is used to make other chemicals such as plastics, synthetic rubber, and acrylic fibers. A mixture of acrylonitrile and carbon tetrachloride was used as a pesticide in the past; however, all pesticide uses have stopped. Acrylonitrile, stabilized appears as a clear colorless liquid with a strong pungent odor. Flash point 32°F. Prolonged exposure to the vapors or skin contact harmful. Density 6.7 lb / gal. Vapors heavier than air. Combustion produces toxic oxides of nitrogen. Requires storage and handling in closed systems. Used in insecticides and to make plastics, fibers and other chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 17 ppm Source/use/other hazard: Plastics, coatings, adhesives industries; dyes; pharmaceuticals; flam gas. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 10 to 50 mg/mL at 70.9° F (NTP, 1992) 1.40 M In water, 7.45X10+4 mg/L at 25 °C Very soluble in ethanol, acetone, benzene, ether Acrylonitrile is ... miscible with ethanol, carbon tetrachloride, ethyl acetate, ethylene cyanohydrin, liquid carbon dioxide, ... toluene, petroleum ether, and xylene. SOL IN DIMETHYLSULFOXIDE, DIMETHYLACETAMIDE, DIMETHYLFORMAMIDE SOL IN MALEIC ANHYDRIDE, NITRILES, NITROPHENOLS, ETHYLENE CARBONATE, HOT BUTYROLACTONE; INSOL IN ALC, ACETONE, BENZENE, CARBON TETRACHLORIDE, PETROLEUM ETHER Solubility in water, g/100ml at 20 °C: 7 7% |
Synonyms | POLYACRYLONITRILE;2-Propenenitrile,homopolymer;acl1050;acrylonitrile,polymers;acrylonitrilehomopolymer;acrylonitrilepolymer;biospal1200s;biospal1800s |
Vapor Density | 1.9 (EPA, 1998) (Relative to Air) 1.83 (Air = 1) Relative vapor density (air = 1): 1.8 |
Vapor Pressure | 100 mm Hg at 73.4 °F (EPA, 1998) 108.49 mmHg 109 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 11.0 83 mmHg |
PubChem Compound | 7855 |
Last Modified | Nov 11 2021 |
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